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Compound of Interest

Compound Name:
Methyl 2-(bromomethyl)-4-

chlorobenzoate

Cat. No.: B136140 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Methyl
2-(bromomethyl)-4-chlorobenzoate, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

1. Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling Methyl 2-(bromomethyl)-4-chlorobenzoate for any purpose, including

disposal, it is imperative to be aware of its hazards. This compound is harmful if swallowed,

inhaled, or comes into contact with skin.[1] It is known to cause skin irritation and can lead to

serious eye damage.[1][2][3] Therefore, strict adherence to safety protocols is non-negotiable.

Always handle this chemical in a well-ventilated area or within a chemical fume hood.[4] The

following Personal Protective Equipment (PPE) is mandatory:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Always

inspect gloves for integrity before use and dispose of contaminated gloves in accordance

with laboratory best practices.[4][5]

Eye and Face Protection: Safety goggles or glasses with side-shields are required.[5] For

enhanced protection, a face shield may be used.
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Skin and Body Protection: A laboratory coat or other protective clothing is necessary to

prevent skin contact.[4][5]

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a full-face respirator

should be used.[4]

2. Spill Management

In the event of a spill, immediate action is required to contain and clean up the material safely.

Evacuation: Evacuate non-essential personnel from the immediate area.[4]

Ventilation: Ensure the area is well-ventilated.[4]

Ignition Sources: Remove all sources of ignition as a precautionary measure.[4]

Containment and Cleanup: For solid spills, carefully sweep up the material and place it into a

suitable, labeled, and closed container for disposal.[6][7] Avoid creating dust.[2][4] For liquid

spills, absorb the material with an inert substance like sand or vermiculite and transfer it to a

labeled container for disposal.[5]

Decontamination: Clean the spill area thoroughly with soap and water.[4]

Waste Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE,

as hazardous waste.

3. Disposal Procedures

The cardinal rule for the disposal of Methyl 2-(bromomethyl)-4-chlorobenzoate is to adhere

to all local, national, and regional regulations.[2] Do not discharge this chemical into drains,

sewers, or the environment.[4][6]

Step-by-Step Disposal Plan:

Consult Institutional Guidelines: Before initiating any disposal procedure, consult your

institution's Environmental Health and Safety (EHS) office for specific protocols regarding

chemical waste management.
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Waste Collection:

Collect waste Methyl 2-(bromomethyl)-4-chlorobenzoate and any materials

contaminated with it (e.g., filter paper, contaminated glassware) in a designated, properly

labeled, and sealed waste container.[4][5]

The container should be made of a material compatible with the chemical and stored in a

cool, dry, and well-ventilated area, away from incompatible materials such as strong

oxidizing agents and strong bases.[6]

Waste Segregation: Do not mix this waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines.

Labeling: Clearly label the waste container with the chemical name, "Hazardous Waste," and

any other information required by your institution.

Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste. Disposal should be carried out by a licensed chemical

destruction facility.[4] The preferred methods of disposal are controlled incineration with flue

gas scrubbing or other approved methods that ensure complete destruction of the chemical.

[4]

Quantitative Data Summary

Property Value Source

Molecular Formula C₉H₈BrClO₂ PubChem

Molecular Weight 263.51 g/mol PubChem[1]

Flash Point 147.0 ± 25.1 °C Chemsrc
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Methyl 2-(bromomethyl)-4-chlorobenzoate Disposal Workflow
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Caption: Disposal workflow for Methyl 2-(bromomethyl)-4-chlorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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